phenyl 2-{[3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoyl]oxy}benzoate

• IUPAC Name: phenyl 2-[3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoyl]oxybenzoate
• InChI: InChI=1S/C29H21NO6/c31-26-24-17-13-14-18(15-17)25(24)27(32)30(26)20-8-6-7-19(16-20)28(33)36-23-12-5-4-11-22(23)29(34)35-21-9-2-1-3-10-21/h1-14,16-18,24-25H,15H2
• InChI Key: QWSKAQPNRUCSKG-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)OC5=CC=CC=C5C(=O)OC6=CC=CC=C6
• Molecular Formula: C29H21NO6
• Molecular Weight: 479.5 g/mol

Description

Phenyl 2-{[3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoyl]oxy}benzoate is a useful research compound. Its molecular formula is C29H21NO6 and its molecular weight is 479.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 479.13688739 g/mol and the complexity rating of the compound is 908. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Activity in Anaerobic Metabolism

Phenylglyoxylate, an intermediate in the anoxic metabolism of phenylalanine and phenylacetate, undergoes oxidative decarboxylation by phenylglyoxylate-oxidoreductase to form benzoyl-CoA, a central intermediate of anaerobic aromatic metabolism. This process, studied in the denitrifying bacterium Azoarcus evansii, highlights the role of specific enzymes in the breakdown of aromatic compounds under anaerobic conditions, indicating potential applications in bioremediation and the study of microbial metabolism pathways (Hirsch, Schägger, & Fuchs, 1998).

Anticancer and Anti-inflammatory Properties

A series of new hybrids of aspirin, designated as NOSH compounds, were synthesized, including molecules with structures related to the target compound. These hybrids release both nitric oxide and hydrogen sulfide, showing potent inhibitory effects on the growth of various human cancer cell lines. This research suggests the potential for developing novel anti-inflammatory and anticancer pharmaceuticals based on similar molecular frameworks (Kodela, Chattopadhyay, & Kashfi, 2012).

Aerobic Metabolism Pathways

The CoA-dependent aerobic benzoate metabolic pathway involves an innovative chemical strategy to overcome the aromatic resonance energy, forming non-aromatic epoxybenzoyl-CoA. This pathway, studied in Azoarcus evansii, involves enzymes that catalyze crucial dearomatizing reactions, revealing mechanisms that could be exploited in biotechnological applications for aromatic compound degradation (Rather et al., 2011).

Liquid Crystalline Materials

New fluorinated monomers, including phenyl benzoate derivatives, have been synthesized and shown to exhibit high smectogen properties, leading to the development of side chain liquid crystalline polysiloxanes. These materials, exhibiting enantiotropic smectogen mesophases, have potential applications in advanced materials science, particularly in the development of responsive and functional liquid crystalline polymers (Bracon, Guittard, Givenchy, & Géribaldi, 2000).

Molecular Structure and Catalysis

The synthesis, structure, and catalytic activity of heterometallic cagelike phenylgermsesquioxanes, incorporating phenyl benzoate groups, have been explored. These complexes exhibit high catalytic activity in oxidation reactions of C-H compounds, suggesting potential applications in organic synthesis and industrial catalysis processes (Bilyachenko et al., 2018).